Cas no 1806384-52-0 (3-(4-Bromo-3-(methylthio)phenyl)propanenitrile)

• Product Name: 3-(4-Bromo-3-(methylthio)phenyl)propanenitrile
• CAS No: 1806384-52-0
• MF: C₁₀H₁₀BrNS
• MW: 256.162100315094
• CID: 4970756
• Update Time: 2023-08-24

3-(4-Bromo-3-(methylthio)phenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromo-3-(methylthio)phenyl)propanenitrile

• Inchi： 1S/C10H10BrNS/c1-13-10-7-8(3-2-6-12)4-5-9(10)11/h4-5,7H,2-3H2,1H3
• InChI Key： IKEPKSRASYPNGC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1SC)CCC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• XLogP3: 3.1
• Topological Polar Surface Area: 49.1